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Compound of Interest

Compound Name: Br-PEG9-C2-NHBoc

Cat. No.: B11937469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for Br-
PEG9-C2-NHBoc, a bifunctional crosslinker commonly utilized in the development of targeted

therapeutics such as Proteolysis Targeting Chimeras (PROTACs). Due to the limited availability

of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes

information from structurally related molecules to provide a robust framework for its safe

handling and use in a laboratory setting.

Hazard Identification and Classification
While a specific GHS classification for Br-PEG9-C2-NHBoc is not readily available, data from

analogous compounds, such as Br-PEG6-C2-NHBoc, suggest a potential for the following

hazards:

Acute Oral Toxicity: May be harmful if swallowed.

Aquatic Toxicity: May be very toxic to aquatic life with long-lasting effects.

Furthermore, related brominated and PEGylated compounds with tert-butoxycarbonyl (Boc)

protecting groups indicate a potential for:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.
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Respiratory Irritation: May cause respiratory irritation.

It is crucial to handle this compound with the appropriate precautions as outlined in the

subsequent sections.

Physical and Chemical Properties
Quantitative data for Br-PEG9-C2-NHBoc is not extensively published. The following table

summarizes known properties of similar compounds to provide an estimation.

Property
Data (Br-PEG6-C2-
NHBoc)

Data (tert-Butyl {2-
[2-(2-
bromoethoxy)ethox
y]ethyl}carbamate)

Notes

Molecular Formula C19H38BrNO8 C11H22BrNO4

The user should verify

the molecular formula

for their specific

product.

Molecular Weight 488.41 g/mol 312.2 g/mol

The user should verify

the molecular weight

for their specific

product.

Appearance Not specified Not specified
Typically a solid or

viscous oil.

Solubility Not specified Not specified

Expected to be

soluble in organic

solvents like DMSO,

DMF, and DCM.

Boiling Point Not specified Not specified

Decomposition may

occur at elevated

temperatures.

Flash Point Not specified Not specified Not determined.
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Safe Handling and Storage
Adherence to standard laboratory safety protocols is paramount when working with Br-PEG9-
C2-NHBoc.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.

Personal Protective Equipment (PPE)

Safety Glasses with Side Shields or Goggles

Chemical-Resistant Gloves (Nitrile or Neoprene)

Lab Coat

Use in a Fume Hood

Researcher Handling Br-PEG9-C2-NHBoc

Wear

Wear

Wear

Work Under

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Br-PEG9-C2-NHBoc.

Engineering Controls
Ventilation: Always handle Br-PEG9-C2-NHBoc in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b11937469?utm_src=pdf-body
https://www.benchchem.com/product/b11937469?utm_src=pdf-body
https://www.benchchem.com/product/b11937469?utm_src=pdf-body-img
https://www.benchchem.com/product/b11937469?utm_src=pdf-body
https://www.benchchem.com/product/b11937469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11937469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety

showers are readily accessible in the immediate work area.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light and moisture.

Recommended storage temperature is typically -20°C for long-term stability. Always consult

the supplier's recommendation.

Experimental Protocols: Spill and Disposal
Spill Response
In the event of a spill, follow these procedures:
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Br-PEG9-C2-NHBoc spill.

Waste Disposal
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Dispose of Br-PEG9-C2-NHBoc and any contaminated materials in accordance with local,

state, and federal regulations.

Do not allow the material to enter drains or waterways, given its potential aquatic toxicity.

First-Aid Measures
In case of exposure, follow these first-aid guidelines:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Toxicological Information
Detailed toxicological studies on Br-PEG9-C2-NHBoc are not publicly available. The

toxicological profile is inferred from related compounds.

Acute Effects: As previously mentioned, potential for oral toxicity, and skin, eye, and

respiratory irritation.
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Chronic Effects: No data available. The long-term effects of exposure have not been

determined.

Carcinogenicity: Not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA.

Signaling Pathways and Biological Effects
The primary intended biological effect of Br-PEG9-C2-NHBoc is to function as a linker in

PROTACs, facilitating the ubiquitination and subsequent degradation of a target protein. Its

safety profile is not directly related to a specific signaling pathway but rather to its chemical

reactivity and potential off-target effects. The bromoalkyl group is an electrophilic moiety that

can potentially react with nucleophiles in biological systems, which is the basis for its potential

as a skin and eye irritant.

Conclusion
While Br-PEG9-C2-NHBoc is a valuable tool in drug discovery and development, it must be

handled with care. The information provided in this guide, although based on structurally similar

compounds, offers a strong foundation for establishing safe laboratory practices. Researchers

are strongly encouraged to consult all available information from the supplier and to perform a

thorough risk assessment before beginning any experimental work with this compound.

To cite this document: BenchChem. [Br-PEG9-C2-NHBoc: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11937469#br-peg9-c2-nhboc-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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